Cas no 99548-54-6 (Methyl 3-bromo-2-methylbenzoate)
Methyl 3-bromo-2-methylbenzoate is a brominated aromatic ester with a molecular formula of C9H9BrO2. It serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The compound features a stable ester group and reactive bromine substituent, enabling further functionalization. Its high purity and consistent quality ensure reliable performance in cross-coupling reactions and other transformations.
99548-54-6 structure
Product Name:Methyl 3-bromo-2-methylbenzoate
CAS No:99548-54-6
MF:C9H9BrO2
MW:229.070562124252
MDL:MFCD09031772
CID:94729
PubChem ID:12929135
Update Time:2025-06-17
Methyl 3-bromo-2-methylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-bromo-2-methylbenzoate
- 3-Bromo-2-methylbenzoic Acid Methyl Ester
- 3-BROMO-2-METHYL-BENZOIC ACID METHYL ESTER
- Benzoic acid, 3-bromo-2-methyl-, methyl ester
- 3-Bromo-o-toluic Acid Methyl Ester
- Methyl 3-Bromo-o-toluate
- SY011043
- J-522152
- AKOS014882717
- BCP24540
- AS-11290
- FT-0663774
- SCHEMBL257409
- AM82976
- MKQQTCSBXHAYQL-UHFFFAOYSA-N
- BENZOIC ACID,3-BROMO-2-METHYL-, METHYL ESTER
- M2543
- MFCD09031772
- AC-9419
- 99548-54-6
- methyl3-bromo-2-methylbenzoate
- DTXSID20513208
- methyl?3-bromo-2-methylbenzoate
- EN300-211828
- CS-W005509
-
- MDL： MFCD09031772
- Inchi： 1S/C9H9BrO2/c1-6-7(9(11)12-2)4-3-5-8(6)10/h3-5H,1-2H3
- InChI Key： MKQQTCSBXHAYQL-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(C(=O)OC)=C1C
Computed Properties
- Exact Mass: 227.97900
- Monoisotopic Mass: 227.97859g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Color/Form: White solid
- Density: 1.434
- Boiling Point: 140°C/21mmHg(lit.)
- Flash Point: 108.785℃
- PSA: 26.30000
- LogP: 2.54410
Methyl 3-bromo-2-methylbenzoate Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Storage Condition：Inert atmosphere,Room Temperature
Methyl 3-bromo-2-methylbenzoate Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Methyl 3-bromo-2-methylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemScence | CS-W005509-5g |
Methyl 3-bromo-2-methylbenzoate |
99548-54-6 | 99.87% | 5g |
$12.0 | 2022-04-26 | |
| ChemScence | CS-W005509-25g |
Methyl 3-bromo-2-methylbenzoate |
99548-54-6 | 99.87% | 25g |
$40.0 | 2022-04-26 | |
| ChemScence | CS-W005509-100g |
Methyl 3-bromo-2-methylbenzoate |
99548-54-6 | 99.87% | 100g |
$114.0 | 2022-04-26 | |
| ChemScence | CS-W005509-500g |
Methyl 3-bromo-2-methylbenzoate |
99548-54-6 | 99.87% | 500g |
$440.0 | 2022-04-26 | |
| ChemScence | CS-W005509-1000g |
Methyl 3-bromo-2-methylbenzoate |
99548-54-6 | 99.87% | 1000g |
$878.0 | 2021-09-02 | |
| TRC | B685285-250mg |
3-Bromo-2-methylbenzoic Acid Methyl Ester |
99548-54-6 | 250mg |
$ 144.00 | 2023-04-18 | ||
| TRC | B685285-500 mg |
3-Bromo-2-methylbenzoic Acid Methyl Ester |
99548-54-6 | 500MG |
$ 145.00 | 2022-01-10 | ||
| TRC | B685285-1 g |
3-Bromo-2-methylbenzoic Acid Methyl Ester |
99548-54-6 | 1g |
$ 280.00 | 2022-01-10 | ||
| TRC | B685285-2 g |
3-Bromo-2-methylbenzoic Acid Methyl Ester |
99548-54-6 | 2g |
$ 530.00 | 2022-01-10 | ||
| TRC | B685285-5 g |
3-Bromo-2-methylbenzoic Acid Methyl Ester |
99548-54-6 | 5g |
$ 1175.00 | 2022-01-10 |
Methyl 3-bromo-2-methylbenzoate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:99548-54-6)Methyl 3-bromo-2-methylbenzoate
Order Number:A11334
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 22:34
Price ($):337.0
Email:sales@amadischem.com
Methyl 3-bromo-2-methylbenzoate Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
Related Categories
- Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
- Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
- Solvents and Organic Chemicals Organic Compounds Acids/Esters
- Solvents and Organic Chemicals Organic Compounds Hydrocarbons
99548-54-6 (Methyl 3-bromo-2-methylbenzoate) Related Products
- 99548-56-8(Methyl 2-bromo-6-methylbenzoate)
- 103038-43-3(Ethyl 3-bromo-2-methylbenzoate)
- 58749-33-0(1,2-dimethyl 3-bromobenzene-1,2-dicarboxylate)
- 151859-37-9(Methyl 3-bromo-2,4-dimethylbenzoate)
- 912457-18-2(2-Bromo-6-(methoxycarbonyl)benzoic acid)
- 6021-32-5(methyl 4-bromo-2,3-dimethylbenzoate)
- 139472-21-2(1,3-Benzenedicarboxylic acid, 2-bromo-4,6-dimethyl-, dimethyl ester)
- 828922-45-8(1,2,4,5-Benzenetetracarboxylic acid, 3-bromo-, tetramethyl ester)
- 152849-72-4(Methyl 5-bromo-2,4-dimethylbenzoate)
- 1131587-91-1(Ethyl 5-bromo-2,4-dimethylbenzoate)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:99548-54-6)Methyl 3-bromo-2-methylbenzoate
Purity:99%
Quantity:500g
Price ($):337.0